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Compound of Interest

Compound Name: Cefoselis Sulfate
CAS No.: 122841-12-7
Cat. No.: B1668863
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial spectrum of
Cefoselis Sulfate, a fourth-generation cephalosporin antibiotic. The data and protocols
summarized herein are intended to inform research and development efforts by providing a
detailed understanding of its efficacy against a range of bacterial pathogens.

Mechanism of Action

Cefoselis Sulfate is a bactericidal agent that, like other B-lactam antibiotics, inhibits the
synthesis of the bacterial cell wall. It demonstrates a broad spectrum of activity against both
Gram-positive and Gram-negative bacteria. This is attributed to its stability against many [3-
lactamases and its ability to penetrate the bacterial cell wall.

Quantitative Antibacterial Spectrum

The following tables summarize the available quantitative data on the in vitro activity of
Cefoselis Sulfate against various clinically relevant bacteria. The data is primarily presented
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as Minimum Inhibitory Concentration (MIC) ranges and susceptibility rates, as detailed MIC50

and MIC90 values are not consistently available across all studies.

Gram-Positive Bacteria

Bacterial Species

No. of Isolates

Susceptibility Rate

MIC Range (pg/mL)

(%)

Staphylococcus
aureus (Methicillin-
Susceptible, MSSA)

N/A

N/A

100%[1]

Staphylococcus
aureus (Methicillin-
Resistant, MRSA)

N/A

N/A

0%[1]

Streptococcus
pneumoniae
(Penicillin-
Susceptible, PSSP)

N/A

N/A

>90%][2]

Streptococcus
pneumoniae
(Penicillin-Resistant,
PRSP)

15

N/A

60.0%[2]

Beta-hemolytic

Streptococcus

N/A

N/A

>90%]2]

Viridans group

Streptococcus

N/A

N/A

>90%][2]

Note: N/A indicates that specific data was not available in the reviewed literature.

Gram-Negative Bacteria
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Bacterial MIC Range MIC ECOFF Susceptibility
) No. of Isolates
Species (ug/mL) (ug/mL) Rate (%)

Escherichia coli
(non-ESBL- N/A 0.008 to >256[1] 0.125[1] 100%]1]
producing)

Escherichia coli
(ESBL- N/A N/A N/A <10%J[1]
producing)

Klebsiella
pneumoniae
(non-ESBL-
producing)

N/A 0.008 to >256[1]  0.125[1] 94.3%][1]

Klebsiella
pneumoniae
(ESBL-
producing)

N/A N/A N/A <10%][1]

Proteus mirabilis
(non-ESBL- N/A 0.008 to >256[1]  0.125[1] 97.0%[1]
producing)

Proteus mirabilis

(ESBL- N/A N/A N/A <10%J1]
producing)
Enterobacter

N/A 0.008 to >256[1] 0.25[1] 56.7-83.3%[1]
cloacae

Citrobacter

. N/A N/A N/A 56.7-83.3%[1]

freundii
Enterobacter

N/A N/A N/A 56.7-83.3%[1]
aerogenes
Serratia

N/A N/A N/A 56.7-83.3%[1]
marcescens
Proteus vulgaris N/A N/A N/A 56.7-83.3%[1]
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Pseudomonas
. N/A 0.25 to >256[1] 32[1] 73.3%[1]
aeruginosa
Acinetobacter
N/A N/A N/A 18.7%[1]

baumannii

Note: N/A indicates that specific data was not available in the reviewed literature. ESBL refers
to Extended-Spectrum [-Lactamase. MIC ECOFF refers to the Epidemiological Cut-Off Value.

Experimental Protocols

The determination of the in vitro antibacterial spectrum of Cefoselis Sulfate is performed using
standardized methods, primarily the broth microdilution method, in accordance with guidelines
from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method for Minimum Inhibitory
Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the
visible growth of a microorganism in a liquid growth medium.

1. Preparation of Materials:

o Cefoselis Sulfate Stock Solution: A stock solution of Cefoselis Sulfate is prepared at a
known concentration in a suitable solvent and then serially diluted in cation-adjusted Mueller-
Hinton broth (CAMHB) to achieve the desired final concentrations for the assay.

» Bacterial Inoculum: The test bacterium is cultured on an appropriate agar medium overnight.
A few colonies are then used to inoculate a saline or broth solution, and the turbidity is
adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108
colony-forming units (CFU)/mL. This suspension is then diluted to achieve a final inoculum
density of approximately 5 x 105 CFU/mL in each well of the microtiter plate.

o Microtiter Plates: Sterile 96-well microtiter plates are used for the assay.

2. Assay Procedure:
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 Aliquots of the serially diluted Cefoselis Sulfate in CAMHB are dispensed into the wells of
the microtiter plate.

o Each well is then inoculated with the standardized bacterial suspension.

e Control wells are included: a growth control well containing the bacterial inoculum in broth
without the antibiotic, and a sterility control well containing only broth.

3. Incubation:

e The inoculated microtiter plates are incubated at 35-37°C for 16-20 hours in ambient air.
4. Interpretation of Results:

» Following incubation, the plates are examined for visible bacterial growth (turbidity).

e The MIC is recorded as the lowest concentration of Cefoselis Sulfate at which there is no
visible growth.

Visualizations
Experimental Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Logical Relationship of Cefoselis Activity
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Caption: Cefoselis Sulfate's differential activity against key bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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